Cas no 23861-05-4 (1H-Benzimidazol-6-amine,2-(1H-pyrazol-1-yl)-)

1H-Benzimidazol-6-amine,2-(1H-pyrazol-1-yl)- structure
23861-05-4 structure
Product Name:1H-Benzimidazol-6-amine,2-(1H-pyrazol-1-yl)-
CAS No:23861-05-4
MF:C10H9N5
MW:199.211960554123
CID:240245
PubChem ID:45078538
Update Time:2025-04-19

1H-Benzimidazol-6-amine,2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-6-amine,2-(1H-pyrazol-1-yl)-
    • 1H-Benzimidazol-5-amine,2-(1H-pyrazol-1-yl)- (9CI)
    • Benzimidazole, 5-amino-2-pyrazol-1-yl- (8CI)
    • 2-(1H-Pyrazol-1-yl)-1H-benzo[d]imidazol-5-amine
    • 23861-05-4
    • 2-(1H-pyrazol-1-yl)-1H-benzimidazol-5-amine
    • AKOS017529341
    • RZFFUNZMOMFXTP-UHFFFAOYSA-N
    • SCHEMBL18062670
    • Inchi: 1S/C10H9N5/c11-7-2-3-8-9(6-7)14-10(13-8)15-5-1-4-12-15/h1-6H,11H2,(H,13,14)
    • InChI Key: RZFFUNZMOMFXTP-UHFFFAOYSA-N
    • SMILES: N1C(=NC2C=CC(=CC1=2)N)N1C=CC=N1

Computed Properties

  • Exact Mass: 199.08597
  • Monoisotopic Mass: 199.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.5A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 72.52
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